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Compound of Interest

Compound Name: 2-Mercaptopropanol

Cat. No.: B1266664

An In-depth Technical Guide to the Safe Handling of 2-Mercaptopropanol

This guide provides comprehensive safety and handling information for 2-Mercaptopropanol
(CAS No. 3001-64-7) tailored for researchers, scientists, and professionals in drug
development. It outlines the known physical and chemical properties, potential hazards, and
detailed procedures for safe use, storage, and disposal.

Chemical and Physical Properties

2-Mercaptopropanol is a flammable and harmful chemical requiring careful handling to
minimize exposure risks.[1][2][3] A summary of its key physical and chemical properties is
presented below.
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Property Value Source

CAS Number 3001-64-7 [415161[71(8]

Molecular Formula C3H80S [4161[8]

Molecular Weight 92.16 g/mol [1114]

Boiling Point 60-62 °C @ 12 Torr [41051[7]

Density 1.024 + 0.06 g/cm? (Predicted) [4151[7]

Flash Point 49.6 °C [9][10]

pKa 10.08 + 0.10 (Predicted) [4]
Sparingly soluble in

Solubility Chloroform, slightly soluble in [51[7]

Methanol.

Hazard Identification and GHS Classification

2-Mercaptopropanol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1] The primary hazards are its

flammability and acute toxicity if swallowed, as well as its potential to cause skin and eye

irritation.[1][2][3]

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific target organ toxicity —

Single exposure

H335: May cause respiratory

irritation
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Source: PubChem([1]

Toxicological Data

Specific LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values for 2-
Mercaptopropanol are not readily available in the searched literature. However, based on its
GHS classification of "Acute toxicity - Category 4, Oral," it is considered harmful if swallowed.
[2][3] Researchers should handle this chemical with the assumption that it is toxic and minimize
all routes of exposure.

Occupational Exposure Limits

There are no established specific Occupational Safety and Health Administration (OSHA)
Permissible Exposure Limits (PELs) or National Institute for Occupational Safety and Health
(NIOSH) Recommended Exposure Limits (RELS) for 2-Mercaptopropanol. For other low
molecular weight thiols, such as methyl mercaptan and ethyl mercaptan, exposure limits are
quite low due to their high toxicity and strong odor. For instance, the NIOSH REL for ethyl
mercaptan is a 15-minute ceiling limit of 0.5 ppm.[11] Given the lack of specific data for 2-
Mercaptopropanol, it is prudent to handle it in a well-ventilated area, preferably within a
chemical fume hood, to keep exposure to an absolute minimum.

Experimental Protocols and Safe Handling

Due to the hazards associated with 2-Mercaptopropanol, strict adherence to safety protocols
is mandatory. The following workflow outlines the key stages of handling this chemical in a
laboratory setting.

Safe Handling Workflow

Safe handling workflow for 2-Mercaptopropanol.

Personal Protective Equipment (PPE)

Appropriate PPE is essential to prevent exposure. The following table summarizes the
recommended PPE for handling 2-Mercaptopropanol.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopropanol
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.echemi.com/produce/pr2402189420-2-mercaptopropanol.html
https://www.echemi.com/produce/pr24042211049-1-propanol-2-mercapto-6ci-7ci-8ci-9ci.html
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.cdc.gov/niosh/idlh/75081.html
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/product/b1266664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Body Part Protection Standard
Safety goggles with side- EN 166 (EU) or NIOSH (US)
Eyes/Face ) )
shields or a face shield approved
Fire/flame resistant and
Skin impervious clothing, such as a
lab coat and apron
Chemical-resistant gloves
Hands (e.g., neoprene or butyl EN 374

rubber)

Respiratory

Full-face respirator with
appropriate cartridges if
exposure limits are exceeded

or symptoms occur

NIOSH approved

Sources: ECHEMI

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

Spills

o Evacuate: Immediately evacuate the area and alert others.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, contain the liquid with absorbent material. For large spills, contact

your institution's Environmental Health and Safety (EHS) department.

o Cleanup: Wear appropriate PPE and clean up the spill using an inert absorbent material.

Collect the waste in a sealed container for hazardous waste disposal.

Personal Exposure
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e Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention.

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Storage and Disposal

Storage: Store 2-Mercaptopropanol in a tightly closed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of unused 2-Mercaptopropanol and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of
down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Mercaptopropanol safety data sheet (SDS) and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266664#2-mercaptopropanol-safety-data-sheet-
sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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